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Compound of Interest

Compound Name: Undecane

Cat. No.: B072203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
atmospheric behavior of undecane (n-Ci1Hz4), a straight-chain alkane. Understanding the
environmental partitioning, persistence, and degradation of such compounds is critical for
environmental risk assessment and ensuring the sustainable development of chemical
products. This document summarizes key physical-chemical properties, details its behavior in
the atmosphere, soil, and water, and provides outlines of the standard experimental protocols
used to determine these characteristics.

Physicochemical Properties and Environmental
Summary

Undecane is a colorless liquid, insoluble in water, with a faint odor.[1] Its environmental
behavior is governed by its relatively high vapor pressure and Henry's Law constant, which
favor partitioning to the atmosphere, and its high octanol-water partition coefficient (log Kow),
which indicates a tendency to adsorb to organic matter in soil and sediment. The key properties
of undecane are summarized in Table 1, and its environmental fate characteristics are
presented in Table 2.

Data Presentation

Table 1: Physicochemical Properties of Undecane
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Property Value Units Reference(s)
Molecular Formula CiiH24 -

Molecular Weight 156.31 g/mol

Boiling Point 196 °C [2][3]

Melting Point -26 °C [2][3]

Density 0.74 g/mL at 25°C

Vapor Pressure 0.412 mm Hg at 25°C [1]

55 Pa at 25°C [2][3]

Water Solubility 0.014 mg/L at 25°C [1]

Henry's Law Constant 6.1 atm-m3/mol [1]

log Kow (Octanol-
Water Partition 5.6

Coefficient)

[4]

Table 2: Environmental Fate and Behavior of Undecane
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] Half-life /
Parameter Value Medium Reference(s)
Notes
Atmospheric ) Reaction with
) 1.32x10™1 Air _ [1]
Degradation OH radicals
_ Atmospheric
29 Air ) [1]
half-life
Readily
) ) 85.5% after 28 ]
Biodegradation Water biodegradable [1]

days

(OECD 301F)

2.1 days

Rainwater

deletion pond

Primary aerobic
half-life

[1]

Soil Adsorption
Coefficient (Koc)

2,600

Soil

Estimated value,
indicating slight
mobility

[1]

Photolysis

Not expected

Air/Water

Does not absorb
at wavelengths
>290 nm

[1]

Hydrolysis

Not expected

Water

Lacks
hydrolyzable

functional groups

[1]

Atmospheric Behavior
Partitioning and Transport

With a vapor pressure of 0.412 mm Hg at 25°C, undecane is expected to exist almost

exclusively in the vapor phase in the ambient atmosphere.[1] Its Henry's Law constant of 6.1

atm-m3/mol further indicates a strong tendency to volatilize from moist soil and water surfaces

into the air, making atmospheric degradation the primary removal pathway.[1]

Atmospheric Degradation

The dominant degradation process for undecane in the atmosphere is its reaction with

photochemically-produced hydroxyl (OH) radicals.[1] The molecule does not absorb light at
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wavelengths greater than 290 nm and is therefore not susceptible to direct photolysis by
sunlight.[1]

The reaction with OH radicals proceeds via hydrogen abstraction from one of the carbon atoms
in the undecane chain, forming an undecyl radical. This radical then rapidly reacts with
molecular oxygen (Oz2) to form a peroxy radical (ROz). In the presence of nitrogen oxides
(NOXx), the peroxy radical can react with nitric oxide (NO) to form an alkoxy radical (RO). The
alkoxy radical can then undergo further reactions, including isomerization or reaction with Oz,
leading to the formation of various oxygenated products such as alcohols, aldehydes, ketones,
and nitrates, which can contribute to the formation of photochemical smog and secondary
organic aerosols (SOASs).[5] The experimentally determined rate constant for the vapor-phase
reaction of n-undecane with OH radicals is 1.32 x 10~** cm3/molecule-sec at 25°C, which
corresponds to an atmospheric half-life of approximately 29 hours.[1]

Mandatory Visualization
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Caption: Atmospheric degradation pathway of undecane initiated by hydroxyl radicals.

Environmental Fate in Soil and Water
Adsorption and Mobility

If released to soil, undecane is expected to have slight mobility based on an estimated soil
organic carbon-water partitioning coefficient (Koc) of 2,600.[1] Chemicals with high Koc values

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://pubs.aip.org/aip/rsi/article/76/5/053105/1017529/Discharge-flow-tube-coupled-to-time-of-flight-mass
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://meetingorganizer.copernicus.org/EGU25/EGU25-11187.html?pdf
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://pubs.aip.org/aip/rsi/article/76/5/053105/1017529/Discharge-flow-tube-coupled-to-time-of-flight-mass
https://www.benchchem.com/product/b072203?utm_src=pdf-body-img
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://pubs.aip.org/aip/rsi/article/76/5/053105/1017529/Discharge-flow-tube-coupled-to-time-of-flight-mass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

tend to adsorb strongly to the organic fraction of soil and sediment, which reduces their mobility
in the soil column and their bioavailability. This adsorption to soil particles is expected to
attenuate the rate of volatilization from moist soil surfaces.[1] Given its low water solubility and
high log Kow, undecane will partition from the water column to sediment and suspended
organic matter if released into aquatic systems.

Biodegradation

Undecane is considered to be readily biodegradable.[1] In a standard laboratory test (OECD
Guideline 301F) using non-adapted activated sludge, undecane achieved 85.5% degradation
over 28 days.[1] In a study of a biodiesel fuel in a rainwater deletion pond, the undecane
component had a primary aerobic half-life of just 2.1 days.[1] Biodegradation in soil and water
IS a significant fate process, where microorganisms utilize the alkane as a carbon source,
ultimately mineralizing it to carbon dioxide and water under aerobic conditions.

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reliable and
comparable data for environmental risk assessment. The following sections describe the
methodologies for key experiments cited in this guide.

Atmospheric Reaction Rate Constant: Relative Rate
Method

The rate constant for the reaction of undecane with OH radicals is typically determined using a
relative rate method in a smog chamber or flow tube. This technique avoids the difficult direct
measurement of the highly reactive and low-concentration OH radicals.

Experimental Workflow:

o Reactant Preparation: A mixture of undecane, a reference compound with a well-known OH
reaction rate constant (e.g., another alkane like n-nonane), and an OH radical precursor
(e.g., methyl nitrite, H2032) is prepared in a large-volume (smog chamber) or flow-through
(flow tube) reactor filled with purified air or an inert buffer gas like helium.

» OH Radical Generation: OH radicals are generated in situ, commonly by photolysis of the
precursor using UV lamps (in a smog chamber) or via a microwave discharge (in a flow tube
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system).

o Reaction Monitoring: The concentrations of undecane and the reference compound are
monitored over time as they are consumed by the OH radicals. This is typically done using
Gas Chromatography-Mass Spectrometry (GC-MS) or Fourier-Transform Infrared
Spectroscopy (FTIR).

o Data Analysis: The relative loss of undecane and the reference compound is plotted. The
following relationship is used: In([Undecane]o / [Undecane]t) = (k_undecane / k_reference)
* In([Reference]o / [Reference]t) Where [ ]o is the initial concentration, [ ]t is the concentration
at time t, and k is the reaction rate constant.

o Rate Constant Calculation: A plot of In(JUndecane]o / [Undecanel]t) versus In([Reference]o /
[Referencel]t) yields a straight line with a slope equal to the ratio of the rate constants
(k_undecane / k_reference). Since k_reference is known, k_undecane can be calculated.

Ready Biodegradability: OECD Guideline 301F
(Manometric Respirometry Test)

This test evaluates the ready biodegradability of a substance by an aerobic microbial inoculum
over 28 days. Biodegradation is determined by measuring the oxygen consumed by the
microorganisms.

Experimental Workflow:

e Preparation of Mineral Medium: A specific mineral medium is prepared containing essential
mineral nutrients for microorganisms (e.g., phosphate buffer, ammonium chloride, calcium
chloride, magnesium sulfate, and ferric chloride solutions).[1]

e Inoculum Preparation: The inoculum is typically derived from the supernatant of settled
activated sludge from a domestic wastewater treatment plant.[1] The sludge may be pre-
conditioned by aerating it in the mineral medium for several days to reduce endogenous
respiration.

o Test Setup: The test is performed in sealed flasks (respirometers). Each flask contains:

o A measured volume of the inoculated mineral medium.
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o The test substance (undecane) at a known concentration (e.g., 100 mg/L) as the sole
source of organic carbon.[6]

o A separate vessel within the flask containing a CO2z absorbent (e.g., potassium hydroxide)
to trap the carbon dioxide produced.[6]

o Control Flasks: Parallel flasks are set up as controls:

o Blank Control: Inoculum and mineral medium only, to measure the endogenous respiration
of the microorganisms.

o Reference Control: A readily biodegradable reference compound (e.g., sodium benzoate)
is used to verify the activity of the inoculum.[7]

o Toxicity Control: Contains the test substance, reference compound, and inoculum to check
for inhibitory effects of the test substance on the microorganisms.[8]

 Incubation and Measurement: The flasks are incubated at a constant temperature (e.g., 22 +
1°C) in the dark and stirred for up to 28 days.[1] Oxygen consumption is measured over time
by a pressure sensor in the respirometer, which detects the pressure drop as Oz is
consumed and COz: is absorbed.

» Calculation of Biodegradation: The amount of oxygen consumed by the microorganisms in
the presence of undecane (corrected for the blank control) is calculated. This value is
expressed as a percentage of the Theoretical Oxygen Demand (ThOD), which is the
calculated total amount of oxygen required to completely oxidize the substance. A substance
is considered readily biodegradabile if it reaches = 60% of its ThOD within a 10-day window
during the 28-day test.[9]

Mandatory Visualization
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Caption: Experimental workflow for the OECD 301F Ready Biodegradability Test.
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Soil Adsorption Coefficient: OECD Guideline 106 (Batch
Equilibrium Method)

This method determines the adsorption of a chemical to soil by equilibrating an agqueous
solution of the chemical with a soil sample.

Experimental Workflow:

e Soil and Chemical Preparation: At least five different soil types with varying organic carbon
content, pH, and texture are selected.[3] The soils are air-dried and sieved. An aqueous
solution of the test substance (undecane), often using a radiolabeled form (e.g., **C-
undecane) for easier quantification, is prepared in a 0.01 M CacClz solution (to maintain
constant ionic strength).

e Preliminary Tests (Tier 1): Initial tests are run to determine the optimal soil-to-solution ratio,
the time required to reach equilibrium, and to check for adsorption to the test vessel walls or
abiotic degradation.[3]

o Adsorption Phase (Tier 2/3):
o Known masses of soil are placed in centrifuge tubes.
o A known volume of the undecane solution is added.

o The tubes are sealed and agitated (e.g., on a shaker) in the dark at a constant
temperature until equilibrium is reached (determined in Tier 1).[10]

e Separation and Analysis:
o The tubes are centrifuged at high speed to separate the soil from the aqueous solution.
o An aliguot of the supernatant (aqueous phase) is carefully removed.

o The concentration of undecane remaining in the aqueous phase (Ce) is determined. If
radiolabeled, this is done by liquid scintillation counting.

e Calculation:
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o The amount of undecane adsorbed to the soil (Cs) is calculated by subtracting the
amount remaining in the solution from the initial amount added.[11]

o The soil-water distribution coefficient (Kd) is calculated for each soil: Kd = Cs / Ce.

o The organic carbon-water partition coefficient (Koc) is then calculated by normalizing Kd to
the fraction of organic carbon (foc) in each soil: Koc = (Kd / foc) * 100.

Conclusion

The environmental fate of undecane is characterized by its partitioning into the atmosphere,
where it undergoes relatively rapid degradation by hydroxyl radicals with a half-life of about one
day. If released to soil or water, it demonstrates a tendency to adsorb to organic matter and is
readily biodegradable by microorganisms. The standardized experimental protocols outlined in
this guide provide the framework for generating the critical data needed to model and predict
the environmental behavior and persistence of undecane and similar aliphatic hydrocarbons,
ensuring a robust basis for scientific research and regulatory assessment.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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